Cas no 221012-82-4 ((R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine)
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine is a chiral bidentate phosphine ligand with a rigid bipyridine backbone, designed for asymmetric catalysis. Its electron-rich diphenylphosphino groups and sterically hindered tetramethoxy substitution enhance coordination stability and enantioselectivity in transition-metal-catalyzed reactions. The ligand’s well-defined chiral environment is particularly effective in asymmetric hydrogenation, cross-coupling, and C–H activation reactions, offering high yields and stereocontrol. The methoxy groups further improve solubility in organic solvents, facilitating reaction handling. This ligand is valuable for synthesizing enantiomerically pure compounds in pharmaceuticals and fine chemicals, where precise stereochemistry is critical. Its robustness under diverse reaction conditions makes it a reliable choice for advanced catalytic applications.
221012-82-4 structure
Product Name:(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
CAS No:221012-82-4
MF:C38H34N2O4P2
MW:644.635091304779
MDL:MFCD04038734
CID:92481
PubChem ID:24885302
Update Time:2025-06-07
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Chemical and Physical Properties
Names and Identifiers
-
- (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- (R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
- (R)-P-Phos
- (R)-(+)-2,2,6,6-Tetramethoxy-4,4-bis(diphenylphosphino)-3,3-bipyridine
- D94680
- (r)-2,2',6,6'-tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3R)-
- 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3S)-
- (R)-PPhos
- CS-W011416
- J-014498
- [3-(4-diphenylphosphanyl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridin-4-yl]-diphenylphosphane
- (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3-bipyridine
- (R)-p-Phos [MI]
- (S)-p-Phos [MI]
- (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
- (R)-2,2`,6,6`-tetramethoxy-4,4`-bis(diphenylphosphino)-3,3`-Bipyridine
- (R)-(+)-2,2 inverted exclamation marka,6,6 inverted exclamation marka-Tetramethoxy-4,4 inverted exclamation marka-bis(diphenylphosphino)-3,3 inverted exclamation marka-bipyridine
- p-Phos, (S)-
- 221012-82-4
- MFCD04038734
- 4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
- UNII-04VUU8H7L4
- 3,3'-Bipyridine,4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-,(3S)-
- P-PHOS Ligands, (R)-p-phos-
- ZW0P1P8U1D
- E77240
- (S)-P-Phos
- [3-(4-diphenylphosphanyl-2, 6-dimethoxypyridin-3-yl)-2, 6-dimethoxypyridin-4-yl]-diphenylphosphane
- (S)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- SCHEMBL1040239
- (S)-4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
- 362524-23-0
- 04VUU8H7L4
- (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
- CHEMBL1275991
- UNII-ZW0P1P8U1D
- CS-0092889
- (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- p-Phos, (R)-
- P-PHOS Ligands, (S)-p-phos-
- 866394-06-1
- P-phos
-
- MDL: MFCD04038734
- Inchi: 1S/C38H34N2O4P2/c1-41-33-25-31(45(27-17-9-5-10-18-27)28-19-11-6-12-20-28)35(37(39-33)43-3)36-32(26-34(42-2)40-38(36)44-4)46(29-21-13-7-14-22-29)30-23-15-8-16-24-30/h5-26H,1-4H3
- InChI Key: JZOSBBLJKXSBBN-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC)OC)OC
Computed Properties
- Exact Mass: 644.19900
- Monoisotopic Mass: 644.19938157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 46
- Rotatable Bond Count: 11
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 62.7Ų
Experimental Properties
- Color/Form: Odorless white or yellow powder
- Melting Point: 261-265 °C
- Boiling Point: 686.1±55.0 °C at 760 mmHg
- Flash Point: 368.7±31.5 °C
- Solubility: Insuluble (5.9E-7 g/L) (25 ºC),
- PSA: 89.88000
- LogP: 5.69440
- Solubility: Insoluble in water
- Optical Activity: [α]20/D +98°, c = 1 in chloroform
- Vapor Pressure: No data available
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:Argon filled storage
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1676-50mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | 97% | 50mg |
¥750.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-5200-500mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | min.97%CTH-(R)-P-Phos | 500mg |
3876.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-5200-100mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | min.97%CTH-(R)-P-Phos | 100mg |
969.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WO162-200mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | 98% | 200mg |
1912.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WO162-50mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | 98% | 50mg |
605.0CNY | 2021-07-12 | |
| TRC | R222550-50mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | 50mg |
$ 320.00 | 2022-06-02 | ||
| TRC | R222550-100mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | 100mg |
$ 535.00 | 2022-06-02 | ||
| TRC | R222550-250mg |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine |
221012-82-4 | 250mg |
$ 1065.00 | 2022-06-02 | ||
| abcr | AB146877-100 mg |
(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 95% CTH-(R)-P-PHOS; . |
221012-82-4 | 95% | 100 mg |
€96.90 | 2023-07-20 | |
| abcr | AB146877-500 mg |
(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 95% CTH-(R)-P-PHOS; . |
221012-82-4 | 95% | 500 mg |
€366.00 | 2023-07-20 |
(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Related Literature
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Md. Moaz Ahmed Asif,Susmita Roy Lisa,Nazmul Qais RSC Adv. 2023 13 11010
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Longfei Li,Yuhui Pan,Ming Lei Catal. Sci. Technol. 2016 6 4450
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Ji-Ning Zhou,Qiang Fang,Yi-Hu Hu,Li-Yao Yang,Fei-Fei Wu,Lin-Jie Xie,Jing Wu,Shijun Li Org. Biomol. Chem. 2014 12 1009
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Ji-Ning Zhou,Qiang Fang,Yi-Hu Hu,Li-Yao Yang,Fei-Fei Wu,Lin-Jie Xie,Jing Wu,Shijun Li Org. Biomol. Chem. 2014 12 1009
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Chunxiang Pan,Gaowei Wang,Hengyuan Zhao,Jianxiao Ni,Ruifeng Fan,Yongyun Zhou,Yuanbin Zhu,Shiyuan Wu,Baomin Fan Org. Chem. Front. 2022 9 1616
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